Cas no 5337-07-5 (1-dibenzothiophen-3-ylethanone)

• Product Name: 1-dibenzothiophen-3-ylethanone
• CAS No: 5337-07-5
• MF: C₁₄H₁₀OS
• MW: 226.293602466583
• CID: 1585729
• PubChem ID: 31178
• Update Time: 2025-04-21

1-dibenzothiophen-3-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-dibenzothiophen-3-ylethanone
• 3-Acetyl-dibenzothiophen
• Dibenzothien-2-yl methyl ketone
• AC1L1L2S
• KETONE, 2-DIBENZOTHIENYL METHYL
• NSC407
• 1-dibenzothiophen-3-yl-ethanone
• 3-Acetyldibenzothiophen
• SureCN7111037
• 2-Acetyldibenzothiophene
• BRN 0150949
• 3-Acetyl-dibenzothiophen; Dibenzothien-2-yl methyl ketone; AC1L1L2S; KETONE, 2-DIBENZOTHIENYL METHYL; NSC407; 1-dibenzothiophen-3-yl-ethanone; 3-Acetyldibenzothiophen; SureCN7111037; 2-Acetyldibenzothiophene; BRN 0150949;
• NSC 220077
• 89RZ08G6FG
• 3-Acetyldibenzothiophene
• UNII-89RZ08G6FG
• 3-DIBENZOTHIENYL METHYL KETONE
• UNII-79R107Z34L
• Ethanone, 1-(3-dibenzothienyl)-
• DTXSID90968004
• 5-17-10-00470 (Beilstein Handbook Reference)
• SCHEMBL7111037
• NSC-407
• 1-(3-Dibenzothienyl)ethanone
• 5337-07-5
• Ketone, 3-dibenzothienyl methyl
• 1-(Dibenzo[b,d]thiophen-3-yl)ethan-1-one

• Inchi： 1S/C14H10OS/c1-9(15)10-6-7-12-11-4-2-3-5-13(11)16-14(12)8-10/h2-8H,1H3
• InChI Key： OYNXXWUYUGWMGP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC(C(C)=O)=CC1=2

Computed Properties

• Exact Mass: 226.0453
• Monoisotopic Mass: 226.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.25710